Cas no 1153232-09-7 (1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol)

1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol structure
1153232-09-7 structure
Product Name:1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol
CAS No:1153232-09-7
Molecular Formula:C12H17NO3
Molecular Weight:223.268283605576
CID:5073221

1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol Properties

Names and Identifiers

    • 1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-ol
    • (2,5-dimethylfuran-3-yl)-(3-hydroxypiperidin-1-yl)methanone
    • (2,5-Dimethylfuran-3-yl)(3-hydroxypiperidin-1-yl)methanone
    • InChIKey: OGMWXFHPYONEBQ-UHFFFAOYSA-N
    • Inchi: 1S/C12H17NO3/c1-8-6-11(9(2)16-8)12(15)13-5-3-4-10(14)7-13/h6,10,14H,3-5,7H2,1-2H3
    • SMILES: OC1CN(C(C2C=C(C)OC=2C)=O)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Heavy Atom Count: 16
  • Complexity: 269
  • XLogP3: 1.1
  • Topological Polar Surface Area: 53.7

1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Life Chemicals
F1908-1134-0.25g
1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-ol
1153232-09-7 95%+
0.25g
$694.0 2023-09-07
TRC
D122941-100mg
1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol
1153232-09-7
100mg
$ 115.00 2022-06-05

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